![molecular formula C14H10S B072322 2-Phenylbenzo[b]thiophene CAS No. 1207-95-0](/img/structure/B72322.png)
2-Phenylbenzo[b]thiophene
Overview
Description
2-Phenylbenzo[b]thiophene is a heterocyclic compound that has gained significant attention in the field of organic chemistry due to its unique properties. This compound is composed of a benzene ring fused with a thiophene ring, and a phenyl group attached to the thiophene ring. It has been found to exhibit various useful properties, making it an important compound for scientific research applications.
Scientific Research Applications
Phenyl migration in photolysis : Kitamura et al. (1997) explored the photolysis of 1-phenylbenzo[b]thiophenium salts, leading to products like 2-phenylbenzo[b]thiophenes. This study highlights the unique photochemical behavior compared to thermal reactions, providing insights into selective phenyl migration and the formation of benzothiophenium systems (Kitamura, Morizane, Taniguchi, & Fujiwara, 1997).
C(sp3)-H Arylation : Liu et al. (2019) developed a concise synthesis route for 2-phenylbenzo[b]thiophen-3(2H)-one 1,1-dioxide using palladium-catalyzed C(sp3)-H arylation. This method offers a more efficient approach compared to traditional routes, demonstrating the relevance in organic synthesis (Liu, Li, Fu, Chen, Li, & Li, 2019).
Phosphine-free palladium coupling : Fournier dit Chabert et al. (2004) developed a method for synthesizing 2-arylbenzo[b]thiophenes using a phosphine-free palladium system. This approach is significant for creating novel structures with potential biological interest (Fournier dit Chabert, Joucla, David, & Lemaire, 2004).
Biological activities of thiophene derivatives : Amr et al. (2010) synthesized novel thiophene derivatives from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide and reported their significant antiarrhythmic, serotonin antagonist, and antianxiety activities (Amr, Sherif, Assy, Al-Omar, & Ragab, 2010).
Thermolysis and phenyl migration : Kitamura et al. (2002) studied the thermolysis of 1-phenylbenzo[b]thiophenium triflates, leading to the formation of 2-phenylbenzo[b]thiophenes. The study provides insight into the mechanisms of phenyl migration under thermal conditions (Kitamura, Zhang, & Fujiwara, 2002).
Antiestrogens with tumor inhibiting activity : Leichtl & von Angerer (1998) synthesized and analyzed 2-phenylbenzo[b]thiophene-based antiestrogens, revealing their potential as pure antagonists with significant antiestrogenic potency, especially in inhibiting the growth of estrogen-sensitive breast cancer cells (Leichtl & von Angerer, 1998).
Mechanism of Action
Target of Action
2-Phenylbenzo[b]thiophene, also known as 2-Phenyl-1-benzothiophene, is a compound that has been studied for its potential applications in various fields. It has been found to interact with the 4FGL protein , which belongs to the oxidoreductase domain . This protein plays a crucial role in various biochemical reactions, including those involved in energy production and detoxification processes.
Mode of Action
The compound’s interaction with its targets involves a series of chemical reactions. For instance, it has been reported that this compound can undergo a Pd(II)-catalyzed arylation at the C2-position via C−H activation . This reaction results in the formation of C2-arylated products, which have significant photoluminescence properties .
Biochemical Pathways
The compound’s action affects various biochemical pathways. For example, it has been found to influence the aggregation-induced emission (AIE) characteristics of aryl-substituted benzo[b]thiophene 1,1-dioxides . This property is significant in the field of organic functional materials, where such compounds are used to improve photophysical properties .
Result of Action
The action of this compound results in a range of molecular and cellular effects. For instance, it has been found to exhibit photoluminescence in mid-to-high quantum yields . Additionally, it has been reported to display charge transports measured by the time-of-flight technique in the 10-3cm2V-1s-1 range .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the compound’s photoluminescence properties can be affected by the presence of other molecules and the physical conditions of the environment
Safety and Hazards
Future Directions
2-Phenylbenzo[b]thiophene and its derivatives have been widely used in the synthesis of medicines, pesticides, and functional materials, and much research concern has been made on its synthesis . Future research may focus on developing more efficient synthesis methods and exploring its potential applications in various fields .
Biochemical Analysis
Biochemical Properties
2-Phenylbenzo[b]thiophene has been shown to have significant photoluminescence properties . It exhibits smectic mesophase, and charge transports measured by time-of-flight technique are in the 10-3cm2V-1s-1 range
Cellular Effects
It has been shown to have anti-estrogenic properties, which may be due to its ability to bind to estrogen receptors . This suggests that it could influence cell function by modulating the activity of these receptors.
Molecular Mechanism
It is known to undergo photodimerization in molecular crystals, leading to striking splitting, hopping, and bending mechanical behaviors accompanied by a significant blue fluorescence enhancement . This suggests that it may exert its effects at the molecular level through binding interactions with biomolecules and changes in gene expression.
properties
IUPAC Name |
2-phenyl-1-benzothiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10S/c1-2-6-11(7-3-1)14-10-12-8-4-5-9-13(12)15-14/h1-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBMHPHUSGIEGHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC3=CC=CC=C3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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